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Compound of Interest

Compound Name: 4-Nitrochalcone

Cat. No.: B191975 Get Quote

Proper disposal of 4-Nitrochalcone is critical for maintaining laboratory safety and ensuring

environmental compliance. This guide provides a comprehensive, step-by-step procedure for

researchers, scientists, and drug development professionals to handle and dispose of 4-
Nitrochalcone waste safely and effectively. The following procedures are based on standard

laboratory chemical waste management protocols and information derived from safety data

sheets.

Immediate Safety and Handling
Before handling 4-Nitrochalcone for disposal, ensure all necessary personal protective

equipment (PPE) is worn. Facilities should be equipped with an eyewash station and a safety

shower.[1]

Required Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[1]

Body Protection: Wear appropriate protective clothing to minimize contact with skin.[1]

**Step-by-Step Disposal Protocol
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The disposal of 4-Nitrochalcone must adhere to institutional guidelines and local, state, and

federal regulations. Never discharge chemical waste to the sewer via sink drains or dispose of

it by evaporation.[2][3]

Step 1: Waste Characterization Chemical waste generators are required to determine if a

discarded chemical is classified as a hazardous waste.[1][4][5] Consult the US EPA guidelines

listed in 40 CFR Parts 261.3 and your state and local hazardous waste regulations for

complete and accurate classification.[1] Unless confirmed to be non-hazardous by your

institution's safety office, all waste chemical solids and liquids should be treated as hazardous

waste.[2]

Step 2: Waste Segregation Store 4-Nitrochalcone waste separately from other chemical waste

streams to prevent accidental mixing of incompatible substances.[6] Specifically, keep it away

from strong oxidizing agents.[1]

Step 3: Proper Containment

Container Selection: Use a container that is compatible with 4-Nitrochalcone. The original

chemical container is often the best choice for storing waste.[2] The container must be in

good condition, free of leaks, and have a secure screw cap.[6]

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name, "4-Nitrochalcone". Include the approximate quantity or concentration.

Storage: Keep the waste container tightly closed at all times, except when adding waste.[2]

[3] Store it in a designated, well-ventilated "Satellite Accumulation Area" within the laboratory.

[3][6]

Step 4: Arrange for Disposal Once the waste is properly contained and labeled, contact your

institution's Environmental Health and Safety (EHRS) or Office of Clinical and Research Safety

(OCRS) to request a hazardous waste pickup.[2][3] Do not accumulate more than 55 gallons of

hazardous waste or one quart of acutely toxic chemical waste in your Satellite Accumulation

Area.[3]

Step 5: Handling Spills and Contaminated Materials In the event of a spill, use proper personal

protective equipment.[1]
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Avoid generating dust.[1][7]

Vacuum or sweep up the spilled material.[1][4]

Place the collected material and any contaminated items (e.g., absorbent pads, gloves,

weighing paper) into a suitable, sealed container for disposal.[1][4]

Label the container as hazardous waste and manage it according to the procedures outlined

above.

Chemical and Physical Properties Summary
This table summarizes key quantitative data for 4-Nitrochalcone, which is essential for its safe

handling and proper waste characterization.

Property Value Source

Molecular Formula C₁₅H₁₁NO₃ [1][5]

Molecular Weight 253.25 g/mol [8]

Appearance Dark yellow powder/solid [4][5]

Melting Point 158-164 °C [4]

Oral LD50 (Mouse) > 3 g/kg [1][7]

NFPA Health Rating 1 (Slight Hazard) [1][7]

NFPA Flammability Rating 1 (Slight Hazard) [1][7]

NFPA Instability Rating 0 (Minimal Hazard) [1][7]

Disposal Workflow
The following diagram illustrates the logical steps and decision-making process for the proper

disposal of 4-Nitrochalcone waste in a laboratory setting.
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Caption: Workflow for the proper disposal of 4-Nitrochalcone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. vumc.org [vumc.org]

3. ehrs.upenn.edu [ehrs.upenn.edu]

4. fishersci.com [fishersci.com]

5. assets.thermofisher.com [assets.thermofisher.com]

6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

7. 4-NITROCHALCONE - Safety Data Sheet [chemicalbook.com]

8. 4-Nitrochalcone 99 1222-98-6 [sigmaaldrich.com]

To cite this document: BenchChem. [4-Nitrochalcone proper disposal procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191975#4-nitrochalcone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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